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A comprehensive search of established biological and proteomic databases has found no

record of a specific protein designated as "W-34 protein." This suggests that "W-34 protein"

may not be a standard or widely recognized nomenclature in the scientific community. It is

possible that this designation is an internal or provisional name, a typographical error, or refers

to a protein that has not yet been characterized and entered into public databases.

While the term "W-34 protein" does not correspond to a specific entry, searches have yielded

information on related terms that may be of tangential interest:

Whey Protein Concentrate 34 (WPC34): This is a dairy-derived food ingredient and not a

single, specific protein for therapeutic research.[1][2][3][4] WPC34 is a complex mixture

containing approximately 34% protein and is utilized in various food and nutritional products for

its functional and nutritional properties.[3]

Database Identifiers Containing "W34":

PDB Entry 1W34: This identifier in the Protein Data Bank (PDB) corresponds to a mutant

form (Y303S) of Ferredoxin-NADP reductase.[5]

PDB Entry 3W34: This identifier refers to the ternary complex of uridine-cytidine kinase from

Thermus thermophilus HB8 with its substrates.

Ligand 34W: This is an identifier for the small molecule PF-03814735, a protein kinase

inhibitor that has been studied in the context of solid tumors.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1193824?utm_src=pdf-interest
https://www.benchchem.com/product/b1193824?utm_src=pdf-body
https://www.benchchem.com/product/b1193824?utm_src=pdf-body
https://www.benchchem.com/product/b1193824?utm_src=pdf-body
https://actus.com/human-nutrition/products/whey-proteins/wpc-34-in-infant-nutrition/
https://www.univarsolutions.com/whey-protiein-concentrate-34-bag107-16215322
https://www.thinkusadairy.org/products/whey-protein-and-ingredients/whey-categories/wpc-34
https://www.knowde.com/stores/interfood-ingredients/products/interfood-ingredients-whey-protein-concentrate-wpc-34-food-grade
https://www.thinkusadairy.org/products/whey-protein-and-ingredients/whey-categories/wpc-34
https://www.wwpdb.org/pdb?id=pdb_00001w34
https://www.rcsb.org/ligand/34W
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proteins with Related Names:

WDR34 (WD repeat-containing protein 34): This is a known protein that functions as an

intermediate chain of the dynein-2 complex and is involved in ciliary retrograde protein

trafficking.[7][8] Mutations in the gene encoding WDR34 have been associated with certain

ciliopathies.[7]

WW Domain-Containing Proteins: The "WW" domain is a well-characterized protein module

of about 35-40 amino acids that mediates protein-protein interactions.[9][10][11] There are

numerous proteins containing WW domains, and they are involved in a wide range of cellular

processes, including signaling and protein ubiquitination.[9][10][11]

miR-34: This refers to a microRNA, which is a small non-coding RNA molecule that plays a

role in gene regulation. For instance, miR-34a has been shown to inhibit SIRT1, a key

regulator of metabolic health.[12]

Given the lack of information for a specific "W-34 protein," it is recommended that the user

verify the protein's designation. If "W-34" is an internal name, further context would be required

to identify the protein in public databases. Should a standard identifier (such as a UniProt

accession number or a recognized gene name) be available, a detailed technical guide could

be compiled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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